Cas no 1783365-01-4 (2-methyl-1-(1-methylpiperidin-2-yl)propan-2-amine)

• Product Name: 2-methyl-1-(1-methylpiperidin-2-yl)propan-2-amine
• CAS No: 1783365-01-4
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 5831223
• PubChem ID: 84077618
• Update Time: 2025-06-09

2-methyl-1-(1-methylpiperidin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(1-methylpiperidin-2-yl)propan-2-amine
• EN300-1785885
• 1783365-01-4

• Inchi： 1S/C10H22N2/c1-10(2,11)8-9-6-4-5-7-12(9)3/h9H,4-8,11H2,1-3H3
• InChI Key： GEZPTRMFRXWIRG-UHFFFAOYSA-N
• SMILES： N1(C)CCCCC1CC(C)(C)N

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-methyl-1-(1-methylpiperidin-2-yl)propan-2-amine

Introduction to 2-methyl-1-(1-methylpiperidin-2-yl)propan-2-amine (CAS No. 1783365-01-4) and Its Emerging Applications in Chemical Biology

2-methyl-1-(1-methylpiperidin-2-yl)propan-2-amine, identified by the chemical compound identifier CAS No. 1783365-01-4, is a heterocyclic amine derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to a class of molecules characterized by a piperidine core, which is a common motif in drug discovery, owing to its ability to modulate biological pathways through interactions with various targets.

The molecular structure of 2-methyl-1-(1-methylpiperidin-2-yl)propan-2-amine consists of a propylamine backbone substituted with a methyl group at the 2-position and a 1-methylpiperidine ring at the 1-position. This arrangement confers upon the molecule a high degree of flexibility, allowing it to adopt multiple conformations that may enhance its binding affinity to biological targets. The presence of both basic and hydrophobic moieties in its structure also suggests potential for solubility optimization, a critical factor in drug formulation and delivery.

In recent years, there has been growing interest in the development of novel scaffolds based on piperidine derivatives for their utility in medicinal chemistry. 2-methyl-1-(1-methylpiperidin-2-yl)propan-2-amine has been explored as a building block for synthesizing more complex molecules with therapeutic potential. Its incorporation into drug-like structures has shown promise in modulating enzyme activity and receptor binding, making it a valuable candidate for further investigation.

One of the most compelling aspects of 2-methyl-1-(1-methylpiperidin-2-yl)propan-2-amine is its potential role in the development of small-molecule inhibitors targeting neurological disorders. Piperidine-based compounds have been extensively studied for their ability to interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. The structural features of this compound may enable it to selectively modulate these receptors without causing off-target effects.

Recent advances in computational chemistry have facilitated the virtual screening of large libraries of compounds, including 2-methyl-1-(1-methylpiperidin-2-yl)propan-2-amine, against biological targets. These computational approaches have identified several derivatives with enhanced binding affinity and selectivity, suggesting that further optimization could yield lead compounds for drug development. The integration of machine learning algorithms has further accelerated this process by predicting molecular properties and optimizing structures for better pharmacokinetic profiles.

Experimental validation of these computational findings has been crucial in assessing the potential of CAS No. 1783365-01-4 as a pharmacophore. In vitro studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammation and pain signaling, such as cyclooxygenase (COX) and microsomal prostaglandin E synthase 1 (mPGES). These enzymes are implicated in chronic inflammatory conditions like arthritis and neuropathic pain, making this compound a promising candidate for therapeutic intervention.

The synthesis of 2-methyl-1-(1-methylpiperidin-2-yl)propan-2-amine has been optimized through multi-step organic reactions that highlight the versatility of piperidine derivatives as synthetic intermediates. The use of chiral auxiliaries and asymmetric catalysis has enabled the preparation of enantiomerically pure forms, which are essential for evaluating stereochemical specificity in biological assays. Such advances in synthetic methodology have opened new avenues for exploring the pharmacological space occupied by this class of compounds.

Another area where CAS No. 1783365-01-4 has shown promise is in the development of antiviral agents. The unique structural features of piperidine derivatives allow them to mimic natural substrates or interfere with viral replication mechanisms. Preliminary studies have indicated that certain analogs of this compound can inhibit protease enzymes essential for viral maturation, offering a potential strategy for combating emerging viral infections.

The future prospects for 2-methyl-1-(1-methylpiperidin-2-y l)propan - 2 - amine are vast, particularly as our understanding of biological pathways continues to expand. Innovations in drug discovery technologies, such as high-throughput screening and CRISPR-based gene editing, will likely accelerate the identification of new therapeutic applications for this compound. Furthermore, collaborations between academic researchers and pharmaceutical companies could lead to the rapid translation of laboratory findings into clinical candidates.

In conclusion, CAS No. 1783365 - 01 - 4 represents a significant asset in the chemical biologist's toolkit due to its versatile structure and potential pharmacological applications. Its role as a scaffold for drug discovery continues to evolve with advancements in synthetic chemistry, computational modeling, and biological research. As we delve deeper into understanding complex diseases at the molecular level, compounds like 2 - methyl - 1 - ( 1 - methyl piperidin - 2 - y l ) propan - 2 - amine will undoubtedly play a crucial role in shaping future therapeutic strategies.